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Compound of Interest

Compound Name: Cashmeran

Cat. No.: B120643 Get Quote

Introduction: Cashmeran®, with the chemical name 6,7-dihydro-1,1,2,3,3-pentamethyl-4(5H)-

indanone (DPMI), is a highly influential synthetic aroma molecule developed and trademarked

by International Flavors & Fragrances (IFF). Since its discovery, it has become a cornerstone in

modern perfumery, valued for its exceptionally complex and multifaceted olfactory profile. This

technical guide provides an in-depth overview of the history, synthesis, physicochemical

properties, and mechanism of action of Cashmeran, tailored for researchers and professionals

in the fields of chemistry and fragrance science.

Discovery and History
Cashmeran was discovered in the late 1960s and early 1970s by chemist John B. Hall at

International Flavors & Fragrances (IFF). The invention was part of a broader research initiative

aimed at developing cost-effective and sustainable synthetic alternatives to natural and

potentially problematic fragrance materials, such as animal-derived musks and certain nitro-

musks. The molecule emerged from research into the oxidation of pentamethylindane

hydrocarbons. Its unique scent, a complex blend of warm, musky, and woody notes with spicy,

powdery, and amber facets, was immediately recognized for its potential to add depth, warmth,

and sensuality to a wide range of fragrance compositions. Often referred to as "cashmere

woods" in fragrance marketing, its name evokes the soft, luxurious texture of cashmere fabric.

[1][2][3][4]
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Cashmeran is an alicyclic ketone with a distinct molecular structure that contributes to its

unique odor and performance characteristics. Its key properties are summarized in the table

below.

Property Value Source(s)

IUPAC Name

1,1,2,3,3-Pentamethyl-

1,2,3,5,6,7-hexahydro-4H-

inden-4-one

[2][5]

Synonyms DPMI, Musk Indanone [2][6][7]

CAS Number 33704-61-9 [6][8]

Molecular Formula C₁₄H₂₂O [2][5][7]

Molecular Weight 206.32 g/mol [9][10]

Physical Form
White to pale yellow solid at

room temperature
[6][7][11]

Melting Point 27 °C (80.6 °F) [9][10][11]

Boiling Point
~256-286 °C (decomposes >

220 °C)
[7][10][12]

Vapor Pressure
0.0093 mmHg @ 23°C (1 Pa

@ 25°C)
[5][8][11]

Water Solubility 49.1 mg/L @ 20 °C [7][11]

Log Kₒw (Octanol-Water) 4.2 [10][11]

Soil Adsorption (Log Kₒc) 2.3 [11][13]

Synthesis and Development
The industrial synthesis of Cashmeran is a multi-step process that has evolved to improve

efficiency and environmental safety. The primary route involves the catalytic hydrogenation of

an aromatic precursor followed by selective oxidation.

Experimental Protocol: Representative Synthesis
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The following protocol describes a representative two-step synthesis based on public patent

literature.

Step 1: Catalytic Hydrogenation of 1,1,2,3,3-Pentamethylindane (PMI)

Apparatus: A high-pressure hydrogenation reactor equipped with a stirrer, heating mantle,

and gas inlets/outlets.

Materials:

1,1,2,3,3-Pentamethylindane (PMI) (starting material)

Palladium on carbon (Pd/C) catalyst (e.g., 5% Pd)

Nitrogen gas (for inerting)

Hydrogen gas

Procedure:

Charge the reactor with 1,1,2,3,3-Pentamethylindane and the Pd/C catalyst (e.g., 1% by

weight of PMI).[14]

Seal the reactor and purge the system with nitrogen gas three times to remove air.

Purge the reactor with hydrogen gas three times to remove nitrogen.

Pressurize the reactor with hydrogen to approximately 2 MPa and heat to 130-140°C.[14]

Increase the hydrogen pressure to 3 MPa and maintain this pressure and temperature for

14-16 hours with continuous stirring.[14]

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess hydrogen.

Filter the reaction mixture to remove the catalyst. The resulting product is primarily

1,1,2,3,3-pentamethyl-4,5,6,7-tetrahydroindane (THPMI).
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Step 2: Oxidation of THPMI to Cashmeran

Apparatus: A reaction vessel equipped with a stirrer, thermometer, gas inlet (sparger), and

reflux condenser.

Materials:

1,1,2,3,3-pentamethyl-4,5,6,7-tetrahydroindane (THPMI) from Step 1

Cobalt (II) naphthenate (catalyst)

Oxygen or an Oxygen/Air mixture

Procedure:

Charge the reaction vessel with the THPMI product from the previous step.

Add a catalytic amount of cobalt (II) naphthenate.[6][12][15]

Heat the mixture while bubbling oxygen or an oxygen/air mix through the liquid via a

sparger. The reaction is typically performed under mild conditions.

Monitor the reaction progress using techniques like Gas Chromatography (GC) until the

desired conversion of THPMI is achieved.

Upon completion, the crude product is purified, typically via vacuum distillation, to yield

high-purity Cashmeran.

Synthesis Workflow Diagram
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Step 1: Hydrogenation

Process

Step 2: Oxidation

Process

1,1,2,3,3-Pentamethylindane
(PMI)

Catalytic Hydrogenation
(Pd/C, 130-140°C, 3 MPa)

Hydrogen (H₂)

1,1,2,3,3-Pentamethyl-
4,5,6,7-tetrahydroindane (THPMI)

Catalytic Oxidation
(Cobalt Naphthenate)

Oxygen (O₂)

Cashmeran
(DPMI)

Click to download full resolution via product page

A simplified workflow for the industrial synthesis of Cashmeran.

Olfactory Profile and Mechanism of Action
Cashmeran's scent is renowned for its complexity, lacking a single dominant note. It is

described as diffusive, spicy, and musky, with a powdery, velvety nuance.[5][8] It also

possesses woody, ambery, and even subtle fruity and pine-like facets.[1][5] This multifaceted

character allows it to act as a powerful modifier in fragrance compositions, enhancing floral

notes and providing a warm, sensual foundation.
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The perception of odorants like Cashmeran begins with their interaction with Olfactory

Receptors (ORs) in the nasal epithelium. While the specific receptor(s) for Cashmeran have

not been definitively identified, the general mechanism of olfactory signal transduction is well-

understood. Research has identified specific receptors for various classes of musks, such as

OR5AN1 for macrocyclic musks and OR5A2 for polycyclic musks.[1][2][16] As Cashmeran is

structurally related to polycyclic musks, it may interact with similar receptors.

The signal transduction cascade is initiated when an odorant molecule binds to its G-protein

coupled receptor (GPCR). This event triggers a conformational change in the receptor, leading

to the activation of a specialized G-protein, Gₒₗf.

Olfactory Signaling Pathway Diagram
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The general olfactory signal transduction pathway.

This G-protein then activates adenylyl cyclase, an enzyme that converts ATP into cyclic

adenosine monophosphate (cAMP).[6][9] The resulting increase in intracellular cAMP

concentration opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium

(Na⁺) and calcium (Ca²⁺) ions.[6][17] This influx depolarizes the olfactory receptor neuron,
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generating an electrical signal that is transmitted to the olfactory bulb in the brain, where it is

processed as a specific scent.[6]

Application and Performance
Cashmeran is a highly versatile and substantive molecule used across a wide array of product

categories, from fine fragrances to functional products like detergents and fabric conditioners.

Its stability and performance characteristics are summarized below.

Product Category Performance in Product Stability in Base

Fine Fragrance Excellent Excellent

Acid Cleaner Good Good

Liquid Detergent Good Very Good

Powder Detergent Good Very Good

Fabric Conditioner Very Good Very Good

AP Deo Good Good

(Source: IFF Data[5])

Its typical use level ranges from trace amounts to around 2%, though higher concentrations

have been used in iconic fragrances to achieve novel effects.[1][8] Its substantivity on a

smelling blotter is approximately 48 hours.[5][8]

Conclusion
Cashmeran stands as a landmark achievement in the field of synthetic fragrance chemistry. Its

discovery by John B. Hall at IFF provided perfumers with a novel and exceptionally versatile

molecule that bridges the gap between woody, musky, and ambery notes. Through an

optimized synthesis process involving hydrogenation and catalytic oxidation, Cashmeran is

produced efficiently for widespread use. Its complex character, combined with excellent

performance and stability, has solidified its role as an indispensable component in the modern

perfumer's palette, shaping the olfactory landscape of countless consumer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120643#discovery-and-history-of-cashmeran-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b120643#discovery-and-history-of-cashmeran-development
https://www.benchchem.com/product/b120643#discovery-and-history-of-cashmeran-development
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

